Cas no 76209-98-8 ((2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

• Product Name: (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• CAS No: 76209-98-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 2086379
• Update Time: 2025-05-21

(2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• (2S)-2-Methyl-2,3,4,5-tetrahydro-1H-3-benzazepine HCl
• CID 129319599
• (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• Inchi： 1S/C11H15N.ClH/c1-9-8-11-5-3-2-4-10(11)6-7-12-9;/h2-5,9,12H,6-8H2,1H3;1H/t9-;/m0./s1
• InChI Key： IRCHSDVJDUKBGX-FVGYRXGTSA-N
• SMILES： Cl.N1CCC2C=CC=CC=2C[C@@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 144
• Topological Polar Surface Area: 12

Additional information on (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

Recent Advances in the Study of (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS: 76209-98-8)

The compound (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS: 76209-98-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological profile, synthetic pathways, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight key advancements in this area.

One of the most notable developments in the study of (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine is its role as a dopamine receptor ligand. Recent pharmacological studies have demonstrated its high affinity for dopamine D2 and D3 receptors, making it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The compound's enantiomeric purity, particularly the (2S)-configuration, has been shown to significantly influence its binding affinity and selectivity, underscoring the importance of stereochemistry in its pharmacological activity.

In terms of synthetic chemistry, advancements have been made in the efficient and scalable synthesis of (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine. A recent study published in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route that utilizes chiral auxiliaries to achieve high enantioselectivity. This method not only improves the overall yield but also reduces the production of undesired stereoisomers, which is critical for ensuring the compound's pharmacological efficacy and safety.

Furthermore, preclinical studies have explored the compound's pharmacokinetic and toxicological profiles. Results indicate that (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine exhibits favorable bioavailability and metabolic stability, with minimal off-target effects. These findings support its potential as a viable drug candidate, although further clinical trials are necessary to fully assess its therapeutic potential and safety in humans.

In conclusion, the latest research on (2S)-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS: 76209-98-8) highlights its promising pharmacological properties and synthetic advancements. Its high affinity for dopamine receptors, coupled with improved synthetic methods, positions it as a valuable compound for future drug development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.